2-({[5-(3-Chloro-2-methylphenyl)-2-furyl]methyl}amino)-1-phenylethanol

• Molecular Formula: C20H20ClNO2
• Molecular Weight: 341.8 g/mol
• IUPAC Name: 2-[[5-(3-chloro-2-methylphenyl)furan-2-yl]methylamino]-1-phenylethanol
• InChI: InChI=1S/C20H20ClNO2/c1-14-17(8-5-9-18(14)21)20-11-10-16(24-20)12-22-13-19(23)15-6-3-2-4-7-15/h2-11,19,22-23H,12-13H2,1H3
• InChI Key: CMAPKYOFFHEYDT-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC=C1Cl)C2=CC=C(O2)CNCC(C3=CC=CC=C3)O

Description

2-({[5-(3-Chloro-2-methylphenyl)-2-furyl]methyl}amino)-1-phenylethanol is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as CM156 and belongs to the class of beta-adrenergic receptor agonists.

Mechanism of Action

CM156 is a beta-adrenergic receptor agonist that selectively activates the beta-2 adrenergic receptors in the lungs. This activation leads to the relaxation of the smooth muscles in the airways, resulting in bronchodilation. Additionally, CM156 has been shown to inhibit the production of inflammatory cytokines, which could contribute to its anti-inflammatory properties.
Biochemical and Physiological Effects:
CM156 has been shown to have significant bronchodilator activity in animal models, and it has been suggested that it could be more effective than current bronchodilators such as salbutamol. Additionally, CM156 has been shown to reduce inflammation in animal models of inflammatory diseases. These effects are likely due to the compound's ability to selectively activate beta-2 adrenergic receptors and inhibit the production of inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the main advantages of CM156 is its potent bronchodilator activity, which makes it a valuable tool for studying respiratory physiology and diseases such as asthma and COPD. Additionally, its anti-inflammatory properties make it a potential tool for studying inflammatory diseases. However, one limitation of CM156 is its potential toxicity, which could limit its use in certain experiments.

Future Directions

There are several future directions for research on CM156. One area of interest is the development of more potent and selective beta-2 adrenergic receptor agonists for the treatment of respiratory diseases. Additionally, the anti-inflammatory properties of CM156 could be further explored for the treatment of inflammatory diseases. Finally, the potential toxicity of CM156 should be further investigated to determine its safety for use in humans.
Conclusion:
In conclusion, CM156 is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. The synthesis of CM156 has been optimized to increase the yield and purity of the compound, making it suitable for scientific research applications. CM156 has been extensively studied for its potential therapeutic applications, including its potent bronchodilator activity and anti-inflammatory properties. While there are limitations to the use of CM156 in certain experiments, there are several future directions for research on this compound that could lead to the development of new treatments for respiratory and inflammatory diseases.

Synthesis Methods

The synthesis of CM156 involves a series of chemical reactions that start with the condensation of 3-Chloro-2-methylphenylacetonitrile and 2-furancarboxaldehyde to form 5-(3-Chloro-2-methylphenyl)-2-furylmethylidene)malononitrile. This intermediate is then reacted with 1-phenylethanol and ammonium acetate to yield CM156. The synthesis of CM156 has been optimized to increase the yield and purity of the compound, making it suitable for scientific research applications.

Scientific Research Applications

CM156 has been extensively studied for its potential therapeutic applications. It has been shown to have potent bronchodilator activity, making it a potential treatment for asthma and chronic obstructive pulmonary disease (COPD). Additionally, CM156 has been shown to have anti-inflammatory properties, which could make it a potential treatment for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.